Oleanolic aldehyde
Oleanolic aldehyde
10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde is a natural product found in Vitis vinifera with data available.
Brand Name:
Vulcanchem
CAS No.:
17020-22-3
VCID:
VC21037800
InChI:
InChI=1S/C30H48O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,19,21-24,32H,9-18H2,1-7H3
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C=O)C
Molecular Formula:
C30H48O2
Molecular Weight:
440.7 g/mol
Oleanolic aldehyde
CAS No.: 17020-22-3
Cat. No.: VC21037800
Molecular Formula: C30H48O2
Molecular Weight: 440.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde is a natural product found in Vitis vinifera with data available. |
|---|---|
| CAS No. | 17020-22-3 |
| Molecular Formula | C30H48O2 |
| Molecular Weight | 440.7 g/mol |
| IUPAC Name | 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde |
| Standard InChI | InChI=1S/C30H48O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,19,21-24,32H,9-18H2,1-7H3 |
| Standard InChI Key | STHRNDDZYFUIDO-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C=O)C)C)(C)C)O |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C=O)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C=O)C |
| Melting Point | 168 - 172 °C |
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